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Introduction

ADT-OH (5-(4-hydroxyphenyl)-3H-1,2-dithiole-3-thione), also known as ACS1, is a synthetic
hydrogen sulfide (H2S) donor derived from anethole dithiolethione (ADT)[1][2]. As a slow-
releasing HzS donor, ADT-OH is a valuable tool in studying the diverse physiological and
pathological roles of H2S, a critical gaseous signaling molecule[3][4][5][6]. Its applications in
research are expanding, particularly in areas such as cancer biology, where it has been shown
to induce apoptosis, and in neuroscience, where it exhibits neuroprotective effects[3][5][6].
Proper preparation of stock solutions is crucial for accurate and reproducible experimental
results. Dimethyl sulfoxide (DMSO) is a common solvent for ADT-OH due to its excellent
solubilizing properties for a wide range of organic compounds[2][3][7][8]. This document
provides a detailed protocol for the preparation, storage, and handling of ADT-OH stock
solutions using DMSO.

Quantitative Data Summary

For ease of reference, the key quantitative data for ADT-OH is summarized in the table below.
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Property Value Reference
Molecular Formula CoHeOS3 [1112119]
Molecular Weight 226.3 g/mol [2][9]
CAS Number 18274-81-2 [1][2][9]
Appearance Yellow crystalline solid [1112]
Purity >98% [2][9]
Solubility in DMSO 5 mg/mL [2]
Storage (Solid) -20°C, desiccated [2][10]
Stability (Solid) > 4 years at -20°C [2]
Storage (DMSO Stock) -20°C or -80°C [10][11]
Stability (DMSO Stock) Up to 1 month at -20°C, 6 [10][11]

months at -80°C

Experimental Protocol: Preparation of ADT-OH

Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of ADT-OH in DMSO.

Materials:

ADT-OH powder

Vortex mixer

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:
e Pre-weighing Preparations:

o Ensure the analytical balance is calibrated and located inside a chemical fume hood to
minimize inhalation of the powder.

o Wear appropriate PPE.

o Allow the ADT-OH container to equilibrate to room temperature before opening to prevent
condensation.

e Weighing ADT-OH:

o Carefully weigh out the desired amount of ADT-OH powder into a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.263 mg of ADT-
OH (Molecular Weight = 226.3 g/mol ).

e Solubilization in DMSO:

o Add the calculated volume of DMSO to the tube containing the ADT-OH powder. For the
example above, add 1 mL of DMSO.

o Cap the tube securely.
o Dissolution:

o Vortex the solution until the ADT-OH is completely dissolved. Gentle warming in a 37°C
water bath can aid dissolution if necessary, but avoid excessive heat[12]. Visually inspect
the solution to ensure no solid particles remain.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected microcentrifuge tubes. This prevents repeated freeze-thaw cycles which
can degrade the compound[11].
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months)[11].

Safety Precautions:

ADT-OH is intended for research use only[1][9][10].

Handle ADT-OH powder in a chemical fume hood to avoid inhalation.

DMSO is readily absorbed through the skin and can carry dissolved substances with it;
therefore, always wear gloves when handling DMSO solutions[7].

Consult the Safety Data Sheet (SDS) for ADT-OH for comprehensive safety information.

Diagrams

Preparation Dissolution Storage

Weigh ADT-OH Powder »| Add DMSO Vortex to Dissolve Aliquot into Tubes »| Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing ADT-OH stock solution with DMSO.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1665610?utm_src=pdf-body
https://www.medkoo.com/products/11990
https://www.bioscience.co.uk/product~726683
https://www.adooq.com/adt-oh.html
https://www.benchchem.com/product/b1665610?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1665610?utm_src=pdf-body
https://www.benchchem.com/product/b1665610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

ADT-OH

i

H2S Release

Inhibition

NF-kB Pathway Apoptosis Neuroprotection

Cancer Cell Death

Click to download full resolution via product page

Caption: Simplified signaling overview of ADT-OH as an Hz2S donor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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